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Compound of Interest

Compound Name: Fmoc-Gly(Cycloheptyl)-OH

Cat. No.: B14911669 Get Quote

For immediate reference, Fmoc-Gly(Cycloheptyl)-OH, like many Fmoc-protected amino acids

used in laboratory settings, is not classified as a hazardous substance according to available

safety data sheets. However, it must be disposed of responsibly in accordance with local, state,

and federal regulations. Contaminated material or mixtures may be classified as hazardous

waste.

Disposal procedures for chemical reagents are critical for maintaining a safe and compliant

laboratory environment. This guide provides detailed, step-by-step instructions for the proper

disposal of Fmoc-Gly(Cycloheptyl)-OH, ensuring the safety of personnel and adherence to

regulatory standards.

I. Hazard Identification and Safety Data
While specific safety data sheets (SDS) for Fmoc-Gly(Cycloheptyl)-OH are not readily

available, data for the closely related compound Fmoc-Gly-OH indicates that it is not classified

as hazardous under GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) regulations.[1][2][3] It is crucial to handle the chemical with standard laboratory

precautions, including the use of personal protective equipment (PPE) such as gloves, eye

shields, and a lab coat.[2][4]
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Identifier Data Source

Chemical Name
N-[(9H-fluoren-9-

ylmethoxy)carbonyl]glycine
[1]

CAS Number 29022-11-5 (for Fmoc-Gly-OH) [1][4]

GHS Classification Not classified as hazardous [1][2][3]

Potential Hazards

May cause skin or respiratory

tract irritation with prolonged

exposure.[5]

Combustibility
Considered a combustible

solid.[4]

Storage

Store in a cool, dry, well-

ventilated place away from

oxidizing agents.[1][2][5]

II. Step-by-Step Disposal Protocol
The proper disposal route for Fmoc-Gly(Cycloheptyl)-OH depends on its form (pure

substance, solution, or contaminated material) and the quantity. The primary principle is to

avoid disposal down the drain or in regular household garbage.[1][2]

Step 1: Waste Determination

First, determine if the material is a hazardous waste.[6][7]

Pure, Unused Product: If the chemical is in its original, uncontaminated state, it is generally

not considered hazardous waste.[1] However, it should still be disposed of via a licensed

chemical waste processor.

Contaminated Material: Any Fmoc-Gly(Cycloheptyl)-OH that has been used in a reaction,

is mixed with solvents, or has come into contact with other hazardous materials must be

treated as hazardous waste.[8] The waste generator is responsible for determining the

properties and proper identification of the generated waste.[2]
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Empty Containers: Original containers should be used for waste storage if they are in good

condition.[8] If a container is empty, it should be triple-rinsed with a suitable solvent (e.g.,

acetone or methanol). The rinsate must be collected and disposed of as hazardous chemical

waste.

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous reactions.[8]

Designate a Satellite Accumulation Area (SAA): Establish a specific area within the

laboratory for collecting hazardous waste. This can be a designated section of a fume hood

or a cabinet.[8]

Use Appropriate Containers: Collect solid waste in a clearly labeled, sealable container.

Liquid waste (e.g., solutions containing the compound or rinsates) should be collected in a

compatible, leak-proof container. Do not use food containers.[8]

Segregate by Waste Type: Keep Fmoc-Gly(Cycloheptyl)-OH waste separate from

incompatible materials such as strong oxidizers. Group it with other non-halogenated organic

solid waste.[8]

Step 3: Labeling and Storage

Accurate labeling is a key regulatory requirement.

Label the Container: The waste container must be labeled with the words "Hazardous

Waste".[8]

Identify Contents: List all chemical components of the waste mixture by their full names (no

formulas or abbreviations) and their approximate percentages or volumes.[8]

Indicate Hazards: Specify the hazards associated with the waste (e.g., "Combustible Solid,"

"Irritant").[8]

Date the Container: Mark the date when the container first had waste added and the date it

became full.[8]
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Store Securely: Keep the waste container securely capped at all times, except when adding

waste.[8] Store it within the designated SAA.

Step 4: Final Disposal

Arrange for Pickup: Contact your institution's Environmental Health & Safety (EH&S)

department or a licensed hazardous waste disposal contractor to arrange for the collection of

the full waste container.[8]

Manifesting: For significant quantities of waste, a hazardous waste manifest will be required

to track the waste from the point of generation to its final disposal facility.[6]

III. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
Gly(Cycloheptyl)-OH.
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Fig 1. Disposal Decision Workflow for Fmoc-Gly(Cycloheptyl)-OH
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Caption: Disposal Decision Workflow for Fmoc-Gly(Cycloheptyl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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